Cas no 57436-38-1 (Octaethylene glycol di(p-toluenesulfonate))
57436-38-1 structure
Product Name:Octaethylene glycol di(p-toluenesulfonate)
CAS No:57436-38-1
MF:C30H46O13S2
MW:678.808448314667
CID:345353
PubChem ID:10327198
Update Time:2025-04-19
Octaethylene glycol di(p-toluenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate)
- 2-[2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
- OCTAETHYLENE GLYCOL DI(P-TOLUENESULFONATE)
- Tos-PEG8-Tos
- C30H46O13S2
- Y4962
- C70485
- A915053
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzene-1-sulfonate)
- CS-0114665
- DTXSID20438088
- 23-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15,18,21-heptaoxatricosan-1-yl 4-methylbenzene-1-sulfonate
- BP-21826
- SCHEMBL18644929
- J-523823
- MFCD25372005
- HY-140369
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diylbis(4-methylbenzenesulfonate)
- 57436-38-1
- AKOS022174863
- DB-244700
- Octaethylene glycol di(p-toluenesulfonate)
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol,bis(4-methylbenzenesulfonate)
- Octaethylene glycol di(p-toluenesulfonate)
-
- Inchi: 1S/C30H46O13S2/c1-27-3-7-29(8-4-27)44(31,32)42-25-23-40-21-19-38-17-15-36-13-11-35-12-14-37-16-18-39-20-22-41-24-26-43-45(33,34)30-9-5-28(2)6-10-30/h3-10H,11-26H2,1-2H3
- InChI Key: QYYVGRJXXOLFKL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 678.23798386g/mol
- Monoisotopic Mass: 678.23798386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 45
- Rotatable Bond Count: 28
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 168
Octaethylene glycol di(p-toluenesulfonate) Security Information
- Storage Condition:Sealed in dry,2-8°C
Octaethylene glycol di(p-toluenesulfonate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21826-500mg |
Tos-PEG9-Tos |
57436-38-1 | 98% | 500mg |
5415.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21826-1g |
Tos-PEG9-Tos |
57436-38-1 | 98% | 1g |
7837.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21826-500mg |
Tos-PEG9-Tos |
57436-38-1 | 98% | 500mg |
5415CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21826-1g |
Tos-PEG9-Tos |
57436-38-1 | 98% | 1g |
7837CNY | 2021-05-07 | |
| Chemenu | CM339835-1g |
Tos-PEG8-Tos |
57436-38-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185305-1g |
Tos-PEG8-Tos |
57436-38-1 | 98% | 1g |
¥9282 | 2023-04-13 | |
| Ambeed | A535107-250mg |
3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate) |
57436-38-1 | 98% | 250mg |
$80.0 | 2025-04-18 | |
| Ambeed | A535107-1g |
3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate) |
57436-38-1 | 98% | 1g |
$210.0 | 2025-04-18 | |
| Ambeed | A535107-5g |
3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate) |
57436-38-1 | 98% | 5g |
$704.0 | 2025-04-18 | |
| Aaron | AR00IAXL-250mg |
3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol,bis(4-methylbenzenesulfonate) |
57436-38-1 | 97% | 250mg |
$53.00 | 2025-02-28 |
Octaethylene glycol di(p-toluenesulfonate) Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
57436-38-1 (Octaethylene glycol di(p-toluenesulfonate)) Related Products
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- 62921-74-8(2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate)
- 41024-91-3(Pentaethylene glycol di(p-toluenesulfonate))
- 7460-82-4(Diethylene Glycol Bis(p-toluenesulfonate))
- 37860-51-8(Bis-Tos-PEG4)
- 17178-11-9(2-Ethoxyethyl 4-methylbenzenesulfonate)
- 54176-27-1(2-(2-ethoxyethoxy)ethyl 4-methylbenzene-1-sulfonate)
- 62921-76-0(2,5,8,11-Tetraoxatridecan-13-YL 4-methylbenzenesulfonate)
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